Cas no 1366326-98-8 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid
• CAS No: 1366326-98-8
• MF: C₂₅H₂₂FNO₄
• MW: 419.444890499115
• CID: 6275241
• PubChem ID: 103667884
• Update Time: 2025-06-07

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid
• EN300-1162920
• 1366326-98-8

• Inchi： 1S/C25H22FNO4/c1-15-12-16(10-11-22(15)26)23(13-24(28)29)27-25(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23H,13-14H2,1H3,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key： RTRFYHXXBWKWFK-QHCPKHFHSA-N
• SMILES： FC1C=CC(=CC=1C)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.15328635g/mol
• Monoisotopic Mass: 419.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid

Research Briefing on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS: 1366326-98-8)

In recent years, the compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS: 1366326-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorinated aromatic moiety, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biochemical probes.

The primary objective of recent studies involving this compound has been to elucidate its synthetic utility, stability, and potential applications in medicinal chemistry. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to characterize its physicochemical properties. These analyses have confirmed the compound's high purity and suitability for use in complex synthetic pathways, particularly in the construction of peptide-based drugs.

One notable application of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid is its role in the synthesis of targeted kinase inhibitors. Recent publications highlight its incorporation into small-molecule libraries designed to modulate protein-protein interactions (PPIs) involved in cancer signaling pathways. The fluorine atom and methyl group on the phenyl ring enhance the compound's binding affinity and metabolic stability, making it a promising scaffold for further derivatization.

In addition to its synthetic applications, this compound has been investigated for its potential as a chiral building block in asymmetric synthesis. Studies have demonstrated its efficacy in producing enantiomerically pure intermediates, which are crucial for the development of optically active pharmaceuticals. The Fmoc group, in particular, facilitates easy deprotection under mild conditions, enabling seamless integration into multi-step synthetic sequences.

Recent advancements in solid-phase peptide synthesis (SPPS) have further underscored the importance of this compound. Its compatibility with Fmoc-based SPPS protocols allows for the efficient assembly of complex peptides with high yields and minimal side reactions. Researchers have successfully utilized it in the synthesis of peptide-based vaccines and antimicrobial agents, showcasing its versatility in addressing unmet medical needs.

Looking ahead, the continued exploration of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-3-methylphenyl)propanoic acid is expected to yield new insights into its applications in drug discovery and chemical biology. Ongoing studies aim to optimize its synthetic routes, improve its scalability, and expand its utility in the design of next-generation therapeutics. As the field advances, this compound is poised to play a pivotal role in bridging the gap between chemical synthesis and biological innovation.